![molecular formula C3H3N7O B7760058 4-(1H-1,2,3,4-tetraazol-5-yl)-1,2,5-oxadiazole-3-ylamine](/img/structure/B7760058.png)
4-(1H-1,2,3,4-tetraazol-5-yl)-1,2,5-oxadiazole-3-ylamine
Overview
Description
4-(1H-1,2,3,4-tetraazol-5-yl)-1,2,5-oxadiazole-3-ylamine is a useful research compound. Its molecular formula is C3H3N7O and its molecular weight is 153.10 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization as Energetic Materials : Research by Pagoria et al. (2017) on the synthesis and characterization of multicyclic oxadiazoles, including derivatives similar to 4-(1H-1,2,3,4-tetraazol-5-yl)-1,2,5-oxadiazole-3-ylamine, showed that these compounds have good thermal stability and high density, making them suitable for use as energetic materials (Pagoria et al., 2017).
Pharmaceutical Applications : Bandarage et al. (2009) described the design and synthesis of 4-(benzimidazol-2-yl)-1,2,5-oxadiazol-3-amine derivatives as potent inhibitors of p70S6 kinase. These derivatives exhibited significant selectivity and potency, indicating potential pharmaceutical applications (Bandarage et al., 2009).
Antimicrobial and Antifungal Activities : Krolenko et al. (2016) synthesized new derivatives containing piperidine or pyrrolidine rings and found strong antimicrobial activity. This suggests potential applications in developing antimicrobial agents (Krolenko et al., 2016).
Energetic Material Development : Yu et al. (2017) reported the synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives, demonstrating their suitability as insensitive energetic materials due to their moderate thermal stabilities and insensitivity towards impact and friction (Yu et al., 2017).
Corrosion Inhibition in Mild Steel : Ammal et al. (2018) studied the corrosion inhibition properties of 1,3,4-oxadiazole derivatives for mild steel in sulfuric acid, suggesting potential applications in materials science (Ammal et al., 2018).
Potentiation of Soluble Guanylate Cyclase Activation : Severina et al. (2014) investigated the effect of 1,2,5-oxadiazole derivatives on the activation of soluble guanylate cyclase by YC-1 and NO donors. The findings have implications for understanding the biochemical pathways and developing therapeutic agents (Severina et al., 2014).
properties
IUPAC Name |
4-(2H-tetrazol-5-yl)-1,2,5-oxadiazol-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3N7O/c4-2-1(7-11-8-2)3-5-9-10-6-3/h(H2,4,8)(H,5,6,9,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXJNEADRLCJMKY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NON=C1N)C2=NNN=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3N7O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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